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Introduction
2-Octenoic acid, a monounsaturated medium-chain fatty acid, is a molecule of increasing

interest within the scientific community.[1] Naturally occurring as a metabolite in humans and

various organisms, it is implicated in a range of biological processes, including lipid metabolism

and cell signaling.[2][3] Its potential antimicrobial and insecticidal properties further underscore

its significance for research and development.[4][5][6] This technical guide provides an in-depth

overview of the commercial availability of 2-octenoic acid for research purposes, alongside a

summary of its biological activities, relevant experimental protocols, and associated signaling

pathways.

Commercial Availability
2-Octenoic acid is readily available for laboratory use from several chemical suppliers. It is

typically offered in various purities, from technical grade to high-purity grades suitable for

sensitive analytical and biological studies. The compound is primarily sold for research and

development purposes and is not intended for human or veterinary use.

Below is a summary of representative suppliers and their product offerings. Please note that

pricing and availability are subject to change and should be confirmed directly with the
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suppliers.

Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich
2-Octenoic acid,

technical grade
1871-67-6 ~85% 5 g, 25 g

RayBiotech 2-Octenoic acid 1871-67-6 98% 5 mg

TCI America
trans-2-Octenoic

Acid
1871-67-6 >98.0% 10 mL, 25 mL

Chem-Impex
trans-2-Octenoic

acid
1871-67-6 ≥ 98% 10 mL

Selleck

Chemicals
2-Octenoic acid 1871-67-6 99.88% -

MOLNOVA 2-Octenoic acid 1871-67-6 >98% (HPLC)

5 mg, 10 mg,

100 mg, 500 mg,

1 g

Lab Pro Inc.
trans-2-Octenoic

Acid
1871-67-6 Min. 98.0% 10 mL

Aladdin Scientific
2-Octenoic acid,

Technical Grade
1871-67-6 85% 5 g

Biological Activities and Signaling Pathways
2-Octenoic acid exhibits a range of biological activities, making it a versatile molecule for

research in various fields.

Antimicrobial and Antifungal Activity
trans-2-Octenoic acid has demonstrated notable antimicrobial properties against both bacteria

and fungi.[4][7] Its mechanism of action is believed to involve the disruption of microbial cell

membranes and impairment of metabolic processes.[4] Studies have shown its effectiveness

against common pathogens such as Staphylococcus aureus and Escherichia coli.[7]
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Furthermore, it has been identified as a key antifungal metabolite produced by the bacterium

Bacillus subtilis, inhibiting the growth of fungal mycelium.[4]

Insecticidal Properties
Research has indicated the potential of 2-octenoic acid as an insecticide. Studies using the

wax moth larvae (Galleria mellonella) have shown that topical application of 2-octenoic acid
can be lethal, inducing apoptosis in immunocompetent cells (hemocytes).[5] This effect is

associated with the activation of caspases and an increase in reactive oxygen/nitrogen

species.[5]

Role in Lipid Metabolism and Signaling
2-Octenoic acid is a naturally occurring metabolite involved in lipid metabolism.[2] It is

produced through the hepatic microsomal oxidation of aliphatic aldehydes.[2] Studies in animal

models suggest a link between increased levels of trans-2-octenoic acid and systemic fat

accumulation, potentially through the regulation of genes involved in lipogenesis.[3][4]

Recent metabolomic studies have highlighted the role of 2-octenoic acid as a signaling

molecule. In the context of gut-liver crosstalk, trans-2-octenoic acid is one of several

metabolites that may act as signal molecules between the gut and the liver, influencing lipid

metabolism pathways.[3] Furthermore, in studies of hyperuricemia in athletes, 2-octenoic acid
was identified as a central hub in a metabolic network involving acylcarnitines, suggesting a

role in mitochondrial β-oxidation.[1] It has also been implicated in the Toll-like receptor 4 (TLR4)

signaling pathway, a critical pathway in the inflammatory response to sepsis.[8]

Experimental Protocols
This section provides detailed methodologies for key experiments involving 2-octenoic acid,

based on published research.

In Vitro Antimicrobial Susceptibility Testing
This protocol is a generalized approach for determining the minimum inhibitory concentration

(MIC) of 2-octenoic acid against bacterial strains.

Materials:
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2-Octenoic acid

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Spectrophotometer (for measuring optical density at 600 nm)

Dimethyl sulfoxide (DMSO) for stock solution preparation

Methodology:

Preparation of 2-Octenoic Acid Stock Solution: Prepare a stock solution of 2-octenoic acid
in DMSO. The final concentration of DMSO in the assay should be kept low (e.g., ≤1%) to

avoid solvent toxicity to the bacteria.

Bacterial Culture Preparation: Inoculate the test bacterial strains in MHB and incubate

overnight at 37°C.

Assay Setup: Dilute the overnight bacterial culture to a standardized concentration (e.g., 5 x

10^5 CFU/mL) in fresh MHB.

In a 96-well plate, perform serial two-fold dilutions of the 2-octenoic acid stock solution in

MHB.

Add the standardized bacterial suspension to each well. Include a positive control (bacteria

in MHB without 2-octenoic acid) and a negative control (MHB only).

Incubation: Incubate the plates at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of 2-octenoic acid that completely

inhibits visible bacterial growth. This can be determined by visual inspection or by measuring

the optical density at 600 nm.
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In Vivo and In Vitro Insecticidal Activity Assay using
Galleria mellonella
This protocol is adapted from studies investigating the insecticidal effects of 2-octenoic acid
on G. mellonella.[5]

Materials:

Last instar larvae of Galleria mellonella

2-Octenoic acid

Acetone or other suitable solvent for topical application

Microinjector or microsyringe

Hemocyte culture medium

Fluorescence microscope

Apoptosis detection kit (e.g., Annexin V/Propidium Iodide)

Caspase activity assay kit

Methodology for In Vivo Assay:

Dose Preparation: Prepare solutions of 2-octenoic acid in a suitable solvent to achieve the

desired doses (e.g., LD50 of 9.66 µg/mg and LD100 of 11.72 µg/mg of insect body mass).[5]

Topical Application: Apply a small, precise volume of the 2-octenoic acid solution to the

dorsal surface of each larva. A control group should be treated with the solvent alone.

Observation: Monitor the larvae for mortality and behavioral changes over 24 and 48 hours.

Hemolymph Collection: At specified time points, collect hemolymph from the larvae for

further analysis.

Methodology for In Vitro Hemocyte Assay:
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Hemocyte Culture: Collect hemolymph from healthy larvae and establish primary hemocyte

cultures in an appropriate insect cell culture medium.

Treatment: Add 2-octenoic acid directly to the cultured hemocytes to achieve final

concentrations of interest (e.g., 0.16 and 0.33 µg/µl).[5]

Incubation: Incubate the treated hemocytes for 24 and 48 hours.

Apoptosis Analysis: Use a fluorescence microscope and an apoptosis detection kit to assess

the percentage of apoptotic and necrotic cells.

Caspase Activity: Measure caspase activation in the treated hemocytes using a

commercially available caspase activity assay kit.

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key pathways

and workflows related to 2-octenoic acid research.

In Vivo Assay In Vitro Assay

G. mellonella Larvae Topical Application
(2-Octenoic Acid)

Mortality & Behavior
(24h, 48h)

Hemolymph Collection Hemocyte CultureSource Treatment
(2-Octenoic Acid)

Incubation
(24h, 48h)

Apoptosis & Caspase
Activity Analysis

Click to download full resolution via product page

Caption: Experimental workflow for assessing the insecticidal activity of 2-Octenoic acid.
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Caption: Postulated role of 2-Octenoic acid in gut-liver crosstalk and lipid metabolism.
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Caption: Proposed mechanism of antimicrobial action for 2-Octenoic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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